Cas no 2137089-26-8 ((1S)-1-(7-bromo-5-methyl-1-benzofuran-2-yl)butan-1-amine)

• Product Name: (1S)-1-(7-bromo-5-methyl-1-benzofuran-2-yl)butan-1-amine
• CAS No: 2137089-26-8
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 5936929
• PubChem ID: 165800272
• Update Time: 2025-10-24

(1S)-1-(7-bromo-5-methyl-1-benzofuran-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137089-26-8
• EN300-745236
• (1S)-1-(7-bromo-5-methyl-1-benzofuran-2-yl)butan-1-amine

• Inchi： 1S/C13H16BrNO/c1-3-4-11(15)12-7-9-5-8(2)6-10(14)13(9)16-12/h5-7,11H,3-4,15H2,1-2H3/t11-/m0/s1
• InChI Key： ROVRYUONZNEBBO-NSHDSACASA-N
• SMILES： BrC1=CC(C)=CC2=C1OC(=C2)[C@H](CCC)N

Computed Properties

• Exact Mass: 281.04153g/mol
• Monoisotopic Mass: 281.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-1-(7-bromo-5-methyl-1-benzofuran-2-yl)butan-1-amine

Comprehensive Overview of (1S)-1-(7-bromo-5-methyl-1-benzofuran-2-yl)butan-1-amine (CAS No. 2137089-26-8)

(1S)-1-(7-bromo-5-methyl-1-benzofuran-2-yl)butan-1-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzofuran core substituted with a bromo and methyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 2137089-26-8 ensures precise identification in scientific databases, catering to researchers seeking high-purity reagents for drug discovery.

Recent trends in medicinal chemistry highlight the growing interest in benzofuran derivatives due to their diverse pharmacological properties. Researchers frequently search for terms like "benzofuran-based drug candidates" or "bromo-substituted heterocycles," reflecting the compound's relevance in developing novel therapeutics. The chiral (1S)-configuration of this amine further enhances its appeal, as enantiopure compounds often exhibit superior biological activity and reduced side effects.

In the context of green chemistry, the synthesis and application of (1S)-1-(7-bromo-5-methyl-1-benzofuran-2-yl)butan-1-amine align with the demand for sustainable methodologies. Laboratories increasingly prioritize compounds that enable atom-efficient reactions or catalytic processes. This compound's structural versatility allows derivatization through cross-coupling reactions, a hot topic in organic synthesis forums and patent literature.

Analytical characterization of CAS 2137089-26-8 typically involves advanced techniques such as HPLC chiral separation and X-ray crystallography, addressing common queries about compound purity verification. The 7-bromo-5-methyl substitution pattern provides distinct spectroscopic signatures (e.g., in NMR and mass spectrometry), crucial for quality control in contract research organizations (CROs).

From a commercial perspective, suppliers listing (1S)-1-(7-bromo-5-methylbenzofuran-2-yl)butylamine (a common name variant) should emphasize batch-to-batch consistency, given pharmaceutical industry requirements. Search engine data reveals growing traffic for "custom synthesis benzofuran building blocks" and "chiral amine suppliers," indicating market opportunities for this niche chemical.

The compound's potential extends to material science, where benzofuran-containing polymers gain attention for optoelectronic applications. While not directly hazardous, proper handling of brominated compounds remains a frequent discussion point in laboratory safety guidelines, making MSDS transparency a key factor for end-users.

Future research directions may explore (1S)-1-(7-bromo-5-methyl-1-benzofuran-2-yl)butan-1-amine as a precursor for PET radioligands or bioconjugates, areas witnessing exponential growth in molecular imaging. Patent analysis shows increasing claims around functionalized benzofurans for neurodegenerative disease targets, positioning this compound as a strategic asset in intellectual property portfolios.